molecular formula C8H6F3N3O5 B8296791 Benzenamine, N-methoxy-2,6-dinitro-4-(trifluoromethyl)- CAS No. 70176-30-6

Benzenamine, N-methoxy-2,6-dinitro-4-(trifluoromethyl)-

Cat. No.: B8296791
CAS No.: 70176-30-6
M. Wt: 281.15 g/mol
InChI Key: JIJAINRBRQUYKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzenamine, N-methoxy-2,6-dinitro-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C8H6F3N3O5 and its molecular weight is 281.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenamine, N-methoxy-2,6-dinitro-4-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenamine, N-methoxy-2,6-dinitro-4-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

70176-30-6

Molecular Formula

C8H6F3N3O5

Molecular Weight

281.15 g/mol

IUPAC Name

N-methoxy-2,6-dinitro-4-(trifluoromethyl)aniline

InChI

InChI=1S/C8H6F3N3O5/c1-19-12-7-5(13(15)16)2-4(8(9,10)11)3-6(7)14(17)18/h2-3,12H,1H3

InChI Key

JIJAINRBRQUYKP-UHFFFAOYSA-N

Canonical SMILES

CONC1=C(C=C(C=C1[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution prepared from 27.0 g. (0.1 mole) of 4-chloro-3,5-dinitrobenzotrifluoride in 200 ml. of ethanol there was added 25.25 g. (0.25 mole) of triethylamine, and 12.5 g. (0.15 mole) of methoxyamine hydrochloride. Upon the addition of the methoxyamine hydrochloride, the temperature of the reaction mixture rose to about 50° C. The reaction mixture was allowed to stir for about 11/2 hours and the reaction product mixture was worked up by diluting with ethyl acetate, washing several times with dilute hydrochloric acid and water, and drying the organic layer over anhydrous magnesium sulfate. The drying agent was filtered off and the filtrate concentrated on the steam bath to leave a residue. The residue was allowed to chill over the weekend in the refrigerator and crystals separated. The crystalline product was filtered off. It had a melting point of about 135°-137° C., weighed 21.0 g., and was identified by NMR spectrum and elemental analyses as 2,6-dinitro-N-methoxy-α,α,α-trifluoro-p-toluidine.
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